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Compound of Interest

Compound Name:
3-(3,5-

Dimethoxybenzyl)cyclohexanone

Cat. No.: B1325437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
(3,5-Dimethoxybenzyl)cyclohexanone (CAS Number: 898785-03-0). Given the absence of a

specific Safety Data Sheet (SDS) for this compound, the following procedures are based on the

hazardous properties of structurally similar chemicals, such as cyclohexanone and other

aromatic ethers. It is imperative to handle this compound with the assumption that it may be

hazardous.

Hazard Profile and Safety Precautions
The hazard information for cyclohexanone, a structural component of the target molecule, is

summarized below. It is prudent to assume that 3-(3,5-Dimethoxybenzyl)cyclohexanone
exhibits similar hazardous properties.
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Hazard Category
GHS Hazard Statements

(Anticipated)

Precautionary Statements

(Anticipated)

Flammability
H226: Flammable liquid and

vapor.[1][2][3][4]

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[1][2][3]

[4] P233: Keep container

tightly closed.[1][2][3][4] P240:

Ground/bond container and

receiving equipment.[1][2][4]

Acute Toxicity

H302: Harmful if swallowed.[1]

[3][4] H312: Harmful in contact

with skin.[1][3][4] H332:

Harmful if inhaled.[1][3][4]

P261: Avoid breathing mist or

vapors.[1][4] P264: Wash skin

thoroughly after handling.[1][4]

P270: Do not eat, drink or

smoke when using this

product.[1][4] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1][2][4]

Skin Corrosion/ Irritation
H315: Causes skin irritation.[1]

[3][4]

P302+P352: IF ON SKIN:

Wash with plenty of water.[3]

P332+P313: If skin irritation

occurs: Get medical

advice/attention.[1]

Eye Damage/ Irritation
H318: Causes serious eye

damage.[1][4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3] P310:

Immediately call a POISON

CENTER or doctor/physician.

[1]

Specific Target Organ Toxicity H335: May cause respiratory

irritation.[1]

P271: Use only outdoors or in

a well-ventilated area.[1][4]

P304+P340: IF INHALED:
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Remove person to fresh air

and keep comfortable for

breathing.[1]

Experimental Protocol: Disposal of 3-(3,5-
Dimethoxybenzyl)cyclohexanone
This protocol outlines the step-by-step procedure for the safe disposal of 3-(3,5-
Dimethoxybenzyl)cyclohexanone.

1. Personal Protective Equipment (PPE) and Safety Measures:

Always handle the chemical in a well-ventilated area, preferably inside a chemical fume

hood.[5]

Wear appropriate PPE, including:

Nitrile gloves (or other chemically resistant gloves).

Safety goggles or a face shield.

A lab coat.

Ensure an eyewash station and safety shower are readily accessible.[6]

Eliminate all potential ignition sources in the vicinity.[5]

2. Waste Collection:

3-(3,5-Dimethoxybenzyl)cyclohexanone should be treated as a non-halogenated organic

waste.[5][7]

Do not mix this waste with halogenated solvents, acids, bases, or other incompatible

chemicals.[7][8]

Use a designated, leak-proof, and chemically compatible waste container with a secure

screw-top cap. Glass bottles are generally suitable for organic solvent waste.[9]
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The original container, if empty and clean, can be used for waste collection after proper

relabeling.[9]

3. Labeling the Waste Container:

Label the waste container clearly and accurately before adding any waste.[5]

The label should include:

The words "Hazardous Waste".

The full chemical name: "Waste 3-(3,5-Dimethoxybenzyl)cyclohexanone". If mixed with

other non-halogenated solvents, list all components.[5]

The primary hazards (e.g., "Flammable," "Harmful").

The date of accumulation.

Your name and contact information.

4. Storage of Chemical Waste:

Keep the waste container tightly closed at all times, except when adding waste.[5][10]

Store the container in a designated and secure secondary containment area, such as a

flammable safety cabinet, away from heat and ignition sources.

Do not fill the waste container to more than 90% of its capacity to allow for vapor expansion.

[10]

5. Final Disposal:

Dispose of the contents and the container through an approved waste disposal company or

your institution's Environmental Health and Safety (EHS) department.[1][2]

Follow all local, state, and federal regulations for hazardous waste disposal.

6. Spill and Emergency Procedures:
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In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal as hazardous waste.

For large spills, evacuate the area and contact your institution's emergency response team.

If skin contact occurs, immediately wash the affected area with soap and water for at least 15

minutes.

If eye contact occurs, flush the eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1] Seek immediate medical attention.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-(3,5-
Dimethoxybenzyl)cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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